Cas no 859067-14-4 (Ethyl 5-(Cyclohexylamino)methyl-2,4-dimethyl-1H-pyrrole-3-carboxylate Hydrochloride)

• Product Name: Ethyl 5-(Cyclohexylamino)methyl-2,4-dimethyl-1H-pyrrole-3-carboxylate Hydrochloride
• CAS No: 859067-14-4
• MF: C₁₆H₂₇ClN₂O₂
• MW: 314.850783586502
• MDL: MFCD19103425
• CID: 4717694
• Update Time: 2025-06-11

Ethyl 5-(Cyclohexylamino)methyl-2,4-dimethyl-1H-pyrrole-3-carboxylate Hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl 5-[(cyclohexylamino)methyl]-2,4-dimethyl-1H-pyrrole-3-carboxylate hydrochloride
• Ethyl 5-((cyclohexylamino)methyl)-2,4-dimethyl-1H-pyrrole-3-carboxylate hydrochloride
• Ethyl 5-(Cyclohexylamino)methyl-2,4-dimethyl-1H-pyrrole-3-carboxylate Hydrochloride

• MDL： MFCD19103425
• Inchi： 1S/C16H26N2O2.ClH/c1-4-20-16(19)15-11(2)14(18-12(15)3)10-17-13-8-6-5-7-9-13;/h13,17-18H,4-10H2,1-3H3;1H
• InChI Key： AZEUCTLVQLTFIQ-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(C1=C(C)NC(=C1C)CNC1CCCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 316
• Topological Polar Surface Area: 54.1

Additional information on Ethyl 5-(Cyclohexylamino)methyl-2,4-dimethyl-1H-pyrrole-3-carboxylate Hydrochloride

Ethyl 5-(Cyclohexylamino)methyl-2,4-dimethyl-1H-pyrrole-3-carboxylate Hydrochloride: A Comprehensive Overview

Ethyl 5-(Cyclohexylamino)methyl-2,4-dimethyl-1H-pyrrole-3-carboxylate Hydrochloride (CAS no. 859067-14-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its intricate molecular structure, holds promise as a versatile intermediate in the synthesis of various biologically active molecules. The presence of both pyrrole and cyclohexylamino functional groups imparts unique chemical properties that make it a valuable candidate for further exploration in medicinal chemistry.

The< strong>Ethyl 5-(Cyclohexylamino)methyl-2,4-dimethyl-1H-pyrrole-3-carboxylate Hydrochloride molecule exhibits a complex stereochemistry due to the substitution patterns on the pyrrole ring and the cyclohexylamino side chain. This complexity is not only a challenge for synthetic chemists but also an opportunity to develop novel pharmacophores with tailored biological activities. Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high accuracy, facilitating the design of targeted drug candidates.

In recent years, there has been a surge in interest regarding the development of new therapeutic agents that modulate neurological and inflammatory pathways. The< strong>Ethyl 5-(Cyclohexylamino)methyl-2,4-dimethyl-1H-pyrrole-3-carboxylate Hydrochloride has shown potential in preclinical studies as a modulator of enzymes involved in these pathways. For instance, its ability to interact with specific binding sites on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX) has been demonstrated through molecular docking simulations. These interactions could lead to the development of novel anti-inflammatory agents with improved efficacy and reduced side effects compared to existing therapies.

The synthesis of< strong>Ethyl 5-(Cyclohexylamino)methyl-2,4-dimethyl-1H-pyrrole-3-carboxylate Hydrochloride involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced catalytic systems and green chemistry principles has been explored to optimize these synthetic routes. For example, transition metal-catalyzed cross-coupling reactions have been employed to introduce the cyclohexylamino group efficiently. Additionally, solvent-free reactions and microwave-assisted synthesis have been investigated to minimize environmental impact while maintaining high reaction efficiency.

One of the most compelling aspects of< strong>Ethyl 5-(Cyclohexylamino)methyl-2,4-dimethyl-1H-pyrrole-3-carboxylate Hydrochloride is its potential as a building block for more complex molecules. Researchers have leveraged its structural features to design derivatives with enhanced pharmacological properties. For instance, modifications at the ethyl ester group can lead to improved solubility and bioavailability, while alterations at the cyclohexylamino moiety can fine-tune receptor binding affinity. These modifications are often guided by structure-activity relationship (SAR) studies, which provide critical insights into how changes in molecular structure affect biological activity.

The pharmacokinetic profile of< strong>Ethyl 5-(Cyclohexylamino)methyl-2,4-dimethyl-1H-pyrrole-3-carboxylate Hydrochloride is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to study its metabolic pathways in vitro and in vivo. These studies have revealed that the compound undergoes biotransformation primarily through oxidative processes mediated by cytochrome P450 enzymes.

In conclusion, Ethyl 5-(Cyclohexylamino)methyl-2,4-dimethyl-1H-pyrrole-3-carboxylate Hydrochloride (CAS no.< strong>859067-14-4) represents a significant advancement in pharmaceutical chemistry due to its complex molecular architecture and promising biological activities. Its role as a versatile intermediate in drug development underscores its importance in ongoing research efforts aimed at addressing unmet medical needs. As our understanding of its chemical properties and pharmacological effects continues to evolve, this compound is poised to play a pivotal role in the discovery and development of next-generation therapeutics.